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Compound of Interest

Compound Name: 2-Diethoxymethyl adenosine

Cat. No.: B15587055

Initial investigations into the chemical compound "2-Diethoxymethyl adenosine" have
revealed significant discrepancies and a lack of consistent data across chemical databases
and supplier information. This technical guide aims to clarify the available information, address
the ambiguities surrounding its chemical identity, and provide data on closely related, well-
characterized adenosine analogs that may be of interest to researchers, scientists, and drug
development professionals.

A thorough search for "2-Diethoxymethyl adenosine" did not yield a specific, verifiable CAS
number or a consistent molecular weight. While a commercial supplier lists a product with this
name, the provided molecular formula (C23H31N5010) and molecular weight (537.52 g/mol )
are inconsistent with the predicted structure of adenosine bearing a diethoxymethyl group at
the 2-position. The predicted molecular formula for such a compound would be C15H23N506,
with a molecular weight of approximately 369.37 g/mol . This discrepancy suggests that the
commercially available product may be a more complex, protected derivative or that the name
is being used non-standardly.

Given the ambiguity surrounding "2-Diethoxymethyl adenosine," this guide will focus on
providing a detailed overview of a closely related and well-documented compound: 2-
Methoxyadenosine. This analog shares the feature of a substitution at the 2-position of the
adenosine core and is well-characterized in scientific literature and chemical databases.

Core Data for 2-Methoxyadenosine
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For clarity and ease of comparison, the fundamental properties of 2-Methoxyadenosine are

summarized in the table below.

Property Value Source

CAS Number 24723-77-1 NIST, PubChem[1][2]
Molecular Formula C11H15N505 NIST, PubChem[1][2]
Molecular Weight 297.2673 g/mol NIST, PubChem[1][2]

2-(6-amino-2-methoxypurin-9-

IUPAC Name yI)-5-(hydroxymethyl)oxolane- PubChem[2]
3,4-diol
Synonyms 2-Methoxyadenosine NIST[1]

Experimental Protocols

Detailed experimental protocols for the synthesis and study of 2-substituted adenosine

derivatives are available in the scientific literature. While a specific protocol for "2-

Diethoxymethyl adenosine" is not available due to its ambiguous identity, the general

methodologies for creating 2-alkoxy-adenosine analogs can be adapted from established

procedures.

A common synthetic route involves the nucleophilic substitution of a leaving group at the 2-

position of a protected adenosine precursor. For instance, the synthesis of 2-alkoxyadenosine

derivatives can be achieved by reacting a 2-chloroadenosine derivative with the desired

alkoxide.

General Workflow for Synthesis of 2-Alkoxyadenosine Derivatives:

Step 1: Protection

[ ) ] Protecting Groups

Step 2: Activation

Step 3: Substitution

Deprotection

Step 4: Deprotection
2-Alkoxyadenosine
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A generalized workflow for the synthesis of 2-alkoxyadenosine analogs.

Signaling Pathways

Adenosine derivatives exert their biological effects primarily through interaction with four
subtypes of adenosine receptors: Al, A2A, A2B, and A3. These are G-protein coupled
receptors (GPCRs) that, upon activation, trigger intracellular signaling cascades. The nature of
the substituent at the 2-position of the adenosine molecule can significantly influence the
affinity and efficacy of the compound at these receptor subtypes.

Simplified Adenosine Receptor Signaling:
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General signaling pathways for adenosine receptors.

In conclusion, while a definitive technical guide for "2-Diethoxymethyl adenosine" cannot be
provided at this time due to a lack of verifiable chemical data, this document serves to highlight
the current inconsistencies and provides a comprehensive overview of the closely related and
well-characterized analog, 2-Methoxyadenosine. Researchers interested in 2-substituted
adenosine derivatives are encouraged to consult the extensive body of scientific literature on
the synthesis and biological evaluation of these compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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